5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide

• IUPAC Name: 5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H14BrN3OS/c1-9-2-3-12-13(6-18)16(22-14(12)4-9)20-15(21)10-5-11(17)8-19-7-10/h5,7-9H,2-4H2,1H3,(H,20,21)
• InChI Key: CYALFTIHPGQIDS-UHFFFAOYSA-N
• Canonical SMILES: CC1CCC2=C(C1)SC(=C2C#N)NC(=O)C3=CC(=CN=C3)Br
• Molecular Formula: C16H14BrN3OS
• Molecular Weight: 376.3 g/mol

Description

5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide is a chemical compound that has been extensively studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting subject of study.

Mechanism of Action

The mechanism of action of 5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes, such as histone deacetylases and phosphodiesterases. This inhibition leads to changes in gene expression and cellular signaling, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects:
5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide has been found to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, inhibit inflammation, and improve cognitive function in animal models. It has also been found to have neuroprotective effects and improve memory in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide in lab experiments is its high yield of synthesis. This makes it a reliable and cost-effective compound for research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide. One direction is to further investigate its potential use in the treatment of cancer, neurological disorders, and inflammation. Another direction is to explore its mechanism of action in more detail, which may lead to the development of more targeted therapies. Additionally, future research could investigate the potential use of this compound in combination with other drugs or therapies.

Synthesis Methods

The synthesis of 5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide involves the reaction of 2-amino-5-bromo-3-cyanopyridine with 2-acetylthiophene in the presence of a catalyst. This reaction leads to the formation of the desired compound, which can be purified by recrystallization. The yield of this synthesis method is high, making it a reliable method for producing this compound.

Scientific Research Applications

5-bromo-N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothien-2-yl)nicotinamide has been extensively studied for its potential use in scientific research. This compound has been found to have various biochemical and physiological effects, making it an interesting subject of study. It has been studied for its potential use in the treatment of cancer, neurological disorders, and inflammation.